2-(5-chloro-2-methyl-N-methylsulfonylanilino)-N-(2,6-difluorophenyl)acetamide

• IUPAC Name: 2-(5-chloro-2-methyl-N-methylsulfonylanilino)-N-(2,6-difluorophenyl)acetamide
• InChI: InChI=1S/C16H15ClF2N2O3S/c1-10-6-7-11(17)8-14(10)21(25(2,23)24)9-15(22)20-16-12(18)4-3-5-13(16)19/h3-8H,9H2,1-2H3,(H,20,22)
• InChI Key: WAOBCCBUTHNTFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=C(C=CC=C2F)F)S(=O)(=O)C
• Molecular Formula: C16H15ClF2N2O3S
• Molecular Weight: 388.8 g/mol
• CAS RN: 708219-39-0

Description

This compound is particularly significant in the field of regenerative medicine and liver research due to its potential to enhance the expansion and activity of hepatocytes in vitro .

Scientific Research Applications

FPH1 has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study the functional proliferation of hepatocytes and to explore new synthetic routes for similar compounds.

Biology: Plays a crucial role in the differentiation of induced pluripotent stem cells into hepatocyte-like cells, making it valuable for liver research and regenerative medicine.

Medicine: Potential therapeutic applications in liver diseases and conditions requiring hepatocyte transplantation or regeneration.

Industry: Used in the development of liver models for drug testing and toxicity studies.

Mechanism of Action

FPH1 exerts its effects by promoting the functional proliferation of primary human hepatocytes. It increases the number of hepatocytes and enhances their activity by inducing mitosis in a dose-dependent manner. The compound also promotes the differentiation of induced pluripotent stem cells into hepatocyte-like cells, thereby increasing the levels of albumin secretion and cytochrome P450 activity while decreasing alpha-fetoprotein secretion .

Biochemical Analysis

Biochemical Properties

FPH1 plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to promote albumin secretion during the differentiation of iPS cells into hepatocytes . Moreover, treatment with FPH1 also results in the increase of CYP3A4 levels and the decrease of AFP secretion .

Cellular Effects

FPH1 has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For instance, FPH1 has been found to induce a significant increase in hepatocyte nuclei count and/or elevate the number of nuclei undergoing mitosis in a concentration-dependent manner .

Molecular Mechanism

The molecular mechanism of FPH1 involves its interactions with biomolecules and its effects on gene expression. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

FPH1 is involved in various metabolic pathways. It interacts with enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of FPH1 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of various functional groups. The detailed synthetic route is proprietary, but it generally involves the use of organic solvents and reagents under controlled conditions. The solubility of FPH1 in dimethyl sulfoxide is greater than 10 millimolar, which facilitates its use in various experimental setups .

Industrial Production Methods

Industrial production of FPH1 is typically carried out in specialized laboratories equipped with the necessary facilities for handling organic solvents and reagents. The process involves scaling up the synthetic route used in research laboratories, ensuring that the compound is produced in sufficient quantities and with high purity. The compound is usually stored at -20°C to maintain its stability .

Chemical Reactions Analysis

Types of Reactions

FPH1 undergoes various chemical reactions, including:

Oxidation: FPH1 can be oxidized under specific conditions to form oxidized derivatives.

Reduction: The compound can also undergo reduction reactions, leading to the formation of reduced products.

Substitution: FPH1 can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives with altered functional groups, while reduction may produce simpler, reduced forms of the compound .

Comparison with Similar Compounds

Similar Compounds

FH1 (BRD-K4477): Another small molecule that promotes hepatocyte proliferation but with different efficacy and specificity.

HGF (Hepatocyte Growth Factor): A naturally occurring growth factor that promotes hepatocyte proliferation but is more complex and costly to produce.

Uniqueness of FPH1

FPH1 is unique in its ability to promote the functional proliferation of hepatocytes without being dependent on the donor source. It is effective across genetically diverse human hepatocyte sources, making it a versatile tool in liver research and regenerative medicine .